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Compound of Interest

Compound Name: 3,5-Bis(methylthio)pyridine

Cat. No.: B1338540 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive, step-by-step guide for the safe disposal of 3,5-
Bis(methylthio)pyridine, ensuring compliance with safety protocols and regulatory

requirements.

Hazard Assessment and Safety Precautions
3,5-Bis(methylthio)pyridine is a compound that requires careful handling due to its potential

hazards. It is classified as harmful if swallowed, inhaled, or in contact with skin, and may cause

an allergic skin reaction.[1] Furthermore, it is considered toxic to aquatic life with long-lasting

effects.[1] Therefore, all waste containing this compound must be treated as hazardous.

Personal Protective Equipment (PPE): Before handling 3,5-Bis(methylthio)pyridine, ensure

all personnel are equipped with the appropriate PPE to minimize exposure risk.
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PPE Item Specification Purpose

Gloves
Chemical-resistant (e.g., Butyl

rubber, Viton®)

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from splashes.

Lab Coat Standard laboratory coat
To protect clothing and skin

from contamination.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

To avoid inhalation of vapors.

[2]

Quantitative Data Summary
Specific quantitative toxicity and physical property data for 3,5-Bis(methylthio)pyridine are

not readily available. The following table summarizes key data for the parent compound,

pyridine, and should be used as a conservative guide.

Property Value (for Pyridine) Reference

Molecular Formula C₅H₅N [3]

Molecular Weight 79.10 g/mol [4]

Boiling Point 115 °C [3]

Melting Point -42 °C [3]

Density 0.978 g/mL at 25 °C [3]

Oral LD50 (Rat) 891 mg/kg [5]

Dermal LD50 (Rabbit) 1121 mg/kg

Inhalation LC50 (Rat) 9000 ppm (1 hour) [6]

Aquatic Toxicity (Mysid

Shrimp)
LC50 (96 hr) = 232,380 µg/L [7]
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Step-by-Step Disposal Protocol
The proper disposal of 3,5-Bis(methylthio)pyridine waste must comply with all local, state,

and federal regulations.

Step 1: Waste Segregation and Collection

Solid Waste: Collect any solid 3,5-Bis(methylthio)pyridine, contaminated spatulas, weigh

boats, and disposable labware in a dedicated, clearly labeled hazardous waste container.

The container should be made of a compatible material, such as high-density polyethylene

(HDPE).

Liquid Waste: If the compound is in solution, collect the waste in a labeled, leak-proof

hazardous waste container. Do not mix with other incompatible waste streams.

Contaminated PPE: Dispose of gloves, disposable lab coats, and other contaminated PPE in

a designated hazardous waste bag.

Step 2: Labeling

Clearly label all waste containers with "Hazardous Waste," the full chemical name "3,5-
Bis(methylthio)pyridine," and the approximate quantity. Include the date of waste

generation.

Step 3: Storage

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

waste accumulation area. Store away from incompatible materials such as strong oxidizing

agents and acids.

Step 4: Accidental Spill Cleanup

In the event of a spill, evacuate the area.

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

[2]

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[2]
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Carefully sweep up the absorbed material and place it into a labeled hazardous waste

container.[2]

Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol) and then with soap

and water.

Collect all cleaning materials as hazardous waste.

Do not allow spills to enter drains or watercourses.[2]

Step 5: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

contractor.

The recommended disposal method for pyridine and its derivatives is controlled incineration.

[5][6] This process should be carried out in a facility equipped with afterburners and

scrubbers to neutralize harmful combustion products like nitrogen oxides.[5]

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3,5-Bis(methylthio)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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